Cas no 40871-00-9 (methyl 3-(benzylamino)butanoate)

• Product Name: methyl 3-(benzylamino)butanoate
• CAS No: 40871-00-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD12131728
• CID: 2633411
• PubChem ID: 13416927
• Update Time: 2025-04-21

methyl 3-(benzylamino)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(benzylamino)butanoate
• CS-0124854
• (+)-Methyl 3-(benzylamino)butanoate
• BNNDKMWWUARZGQ-UHFFFAOYSA-N
• AKOS009569738
• F1911-3077
• SCHEMBL891954
• SB76830
• methyl (-)-3-(benzylamino)butanoate
• DB-171989
• AS-36852
• 507444-65-7
• MFCD12131728
• METHYL3-(BENZYLAMINO)BUTANOATE
• 40871-00-9

• MDL： MFCD12131728
• Inchi： 1S/C12H17NO2/c1-10(8-12(14)15-2)13-9-11-6-4-3-5-7-11/h3-7,10,13H,8-9H2,1-2H3
• InChI Key： BNNDKMWWUARZGQ-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C)NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid

methyl 3-(benzylamino)butanoate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature